molecular formula C20H15N3O4 B2937597 5-(3-hydroxy-4-methoxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid CAS No. 1020978-28-2

5-(3-hydroxy-4-methoxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

Cat. No.: B2937597
CAS No.: 1020978-28-2
M. Wt: 361.357
InChI Key: CANMQPASZHQVAO-UHFFFAOYSA-N
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Description

5-(3-hydroxy-4-methoxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C20H15N3O4 and its molecular weight is 361.357. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Material Science

Research on imidazo[4,5-b]pyridine derivatives and related compounds demonstrates their importance in organic synthesis and material science. For example, Ostrovskyi et al. (2011) discuss the synthesis of imidazo[4,5-b]pyridines (1-desazapurines) via the reaction of 5-amino-1H-imidazoles with 3-methoxalylchromone, highlighting their role as purine isosteres in drug design due to their potent pharmacophore properties (Ostrovskyi et al., 2011). Volpi et al. (2017) have synthesized a series of 1,3-diarylated imidazo[1,5-a]pyridine derivatives, demonstrating their optical properties and potential as low-cost luminescent materials (Volpi et al., 2017).

Medicinal Chemistry and Biological Applications

In the realm of medicinal chemistry, compounds structurally related to the specified chemical have been explored for their bioactivity. For instance, Almeida et al. (2018) designed selenylated imidazo[1,2-a]pyridines with promising activity against breast cancer cells, highlighting the role of these compounds in inhibiting cell proliferation and inducing apoptosis (Almeida et al., 2018). This suggests that derivatives of imidazo[1,2-a]pyridines, such as the compound , may possess significant biological activities worth exploring in cancer research or other therapeutic areas.

Photophysical Studies

Behera et al. (2015) investigated the photophysical characteristics of 2-(4'-amino-2'-hydroxyphenyl)-1H-imidazo-[4,5-c]pyridine and its analogues, focusing on their intramolecular charge transfer and excited state intramolecular proton transfer processes. Such studies are vital for understanding the luminescent properties of these compounds and their potential applications in sensing and imaging technologies (Behera et al., 2015).

Properties

IUPAC Name

5-(3-hydroxy-4-methoxyphenyl)-2-phenyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15N3O4/c1-27-16-8-7-12(9-15(16)24)14-10-13(20(25)26)17-19(21-14)23-18(22-17)11-5-3-2-4-6-11/h2-10,24H,1H3,(H,25,26)(H,21,22,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CANMQPASZHQVAO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=NC3=C(C(=C2)C(=O)O)NC(=N3)C4=CC=CC=C4)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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